Methyl lactate
Overview
Description
Methyl lactate, also known as lactic acid methyl ester, is the organic compound with the formula CH3CH(OH)CO2CH3 . It is the methyl ester of lactic acid and is a colorless transparent liquid .
Synthesis Analysis
This compound can be synthesized from sugars and their derivatives . The highest yield of this compound from glucose was obtained over Sn (salen)/octylmethyl imidazolium bromide catalyst at 160°C . Another study showed that the synthesis of this compound has been done through two factorial methods, to learn various effective factors such as temperature, pressure, mole ratio for obtaining higher conversion .
Molecular Structure Analysis
The molecular formula of this compound is C4H8O3 . Its molecular weight is 104.1045 . The IUPAC Standard InChI is InChI=1S/C4H8O3/c1-3(5)4(6)7-2/h3,5H,1-2H3 .
Chemical Reactions Analysis
This compound undergoes spontaneous hydrolysis in aqueous solution. As the reaction progresses, the generated lactic acid serves to catalyze ester hydrolysis, while the rate of the reverse reaction to form esters increases with the accumulation of acid product . In addition, the transformation of sugars into this compound and lactic acid has been studied .
Physical and Chemical Properties Analysis
This compound is a colorless transparent liquid. It is soluble/miscible in water, acetone, ethyl alcohol, and other organic solvents . It has a density of 1.093 g/cm3 .
Scientific Research Applications
1. Methyl Lactate in Energy Metabolism and Neuroprotection
This compound plays a role in energy metabolism and neuroprotection. For instance, lactate can serve as an energy substrate for the brain, converting to pyruvate and subsequently oxidizing in the mitochondria. This process is particularly crucial after cerebral ischemia, where lactate administration directly after oxygen and glucose deprivation can protect against neuronal death. Moreover, a moderate increase in lactate post-ischemia may have therapeutic potential (Berthet et al., 2009).
2. This compound in Catalysis and Green Chemistry
This compound is relevant in green chemistry, particularly in the field of catalysis. Studies have shown its increased selectivity when using stannosilicates as catalysts. The presence of alkali ions in the reaction media significantly enhances the yield of this compound from sugars, such as sucrose. This discovery highlights the potential of this compound in environmentally friendly solvent production and as a building block for biodegradable plastics (Tolborg et al., 2015).
3. This compound in Physiological Responses
This compound is involved in various physiological responses. Research in freely moving rats indicates that mild stress can lead to a rapid increase in nonoxidative glucose metabolism in the brain, resulting in elevated extracellular lactate levels. Such findings suggest a crucial role of lactate in the brain's response to physiological stimuli (Fellows et al., 1993).
4. This compound in Vascular Responses
In vascular studies, lactate has been shown to induce dose-dependent relaxation in human placental vessels. This relaxation is independent of endothelium and is hypothesized to occur through an oxygen and cyclic guanosine-3':5'-monophosphate-dependent mechanism. Such findings suggest lactate's importance in placental vessel dilation during labor and in situations of fetal hypoxia (Omar et al., 1993).
Mechanism of Action
Safety and Hazards
Future Directions
The synthesis of 1,2-propanediol from methyl lactate has been commercialized . There are ongoing research efforts to improve the synthesis process of this compound, including the use of different types of batch distillation columns and exploring the transformation of complex sugar mixtures to this compound .
Properties
IUPAC Name |
methyl 2-hydroxypropanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8O3/c1-3(5)4(6)7-2/h3,5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPEKGGXMPWTOCB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0027197 | |
Record name | Methyl 2-hydroxypropanoate | |
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Molecular Weight |
104.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless liquid; [Hawley] | |
Record name | Methyl lactate | |
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Boiling Point |
144-145 °C | |
Record name | METHYL LACTATE | |
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Flash Point |
51 °C (124 °F) - closed cup, 121 °F (49 °C) (closed cup) | |
Record name | METHYL LACTATE | |
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Solubility |
Miscible in water with decomposition, Soluble in alcohol, ether, Miscible with most organic solvents | |
Record name | METHYL LACTATE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5687 | |
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Density |
1.09 at 19 °C, /Bulk density/ (wt/gal)= 9 LB @ 68 °F | |
Record name | METHYL LACTATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5687 | |
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Vapor Density |
3.6 (Air = 1) | |
Record name | METHYL LACTATE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5687 | |
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Vapor Pressure |
1.85 [mmHg], 3.5 mm Hg at 25 °C | |
Record name | Methyl lactate | |
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Record name | METHYL LACTATE | |
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Color/Form |
Colorless, transparent liquid | |
CAS No. |
547-64-8, 2155-30-8 | |
Record name | Methyl lactate | |
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Record name | Methyl lactate | |
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Record name | METHYL LACTATE | |
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Record name | Propanoic acid, 2-hydroxy-, methyl ester | |
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Record name | Methyl 2-hydroxypropanoate | |
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Record name | Methyl lactate | |
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Record name | Methyl (±)-lactate | |
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Record name | METHYL LACTATE, DL- | |
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Record name | METHYL LACTATE | |
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Melting Point |
Freezing Point: approximately -66 °C | |
Record name | METHYL LACTATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5687 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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